Cas no 146941-98-2 (1H-Indazole-1-carboxylicacid, 3-methyl-, methyl ester)

• Product Name: 1H-Indazole-1-carboxylicacid, 3-methyl-, methyl ester
• CAS No: 146941-98-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 100966
• PubChem ID: 21609269
• Update Time: 2025-04-18

1H-Indazole-1-carboxylicacid, 3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-carboxylicacid, 3-methyl-, methyl ester
• 1H-Indazole-1-carboxylic acid, 3-methyl-, methyl ester
• Methyl3-methyl-1H-indazole-1-carboxylate
• 146941-98-2
• Methyl 3-methyl-1H-indazole-1-carboxylate
• METHYL 3-METHYLINDAZOLE-1-CARBOXYLATE
• InChI=1/C10H10N2O2/c1-7-8-5-3-4-6-9(8)12(11-7)10(13)14-2/h3-6H,1-2H3
• LPNOCGUZGTUSOJ-UHFFFAOYSA-

• Inchi： 1S/C10H10N2O2/c1-7-8-5-3-4-6-9(8)12(11-7)10(13)14-2/h3-6H,1-2H3
• InChI Key： LPNOCGUZGTUSOJ-UHFFFAOYSA-N
• SMILES： O(C)C(N1C2C=CC=CC=2C(C)=N1)=O

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 44.12